Cas no 400841-18-1 (benzyl 7-amino-5-azaspiro[2.4]heptane-5-carboxylate)

• Product Name: benzyl 7-amino-5-azaspiro[2.4]heptane-5-carboxylate
• CAS No: 400841-18-1
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 3166040
• PubChem ID: 85809832
• Update Time: 2025-05-22

benzyl 7-amino-5-azaspiro[2.4]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 7-amino-5-azaspiro[2.4]heptane-5-carboxylate
• MFCD27997304
• W14057
• DB-400710
• 400841-18-1
• CS-0022285
• Benzyl7-amino-5-azaspiro[2.4]heptane-5-carboxylate
• SCHEMBL22605195

• MDL： MFCD27997304
• Inchi： 1S/C14H18N2O2/c15-12-8-16(10-14(12)6-7-14)13(17)18-9-11-4-2-1-3-5-11/h1-5,12H,6-10,15H2
• InChI Key： HQHBNTVXZGJLAI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC(C2(C1)CC2)N)=O

Computed Properties

• Exact Mass: 246.136827821Da
• Monoisotopic Mass: 246.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.6Ų

Additional information on benzyl 7-amino-5-azaspiro[2.4]heptane-5-carboxylate

Benzyl 7-Amino-5-Azaspiro[2.4]heptane-5-carboxylate (CAS 400841-18-1): A Versatile Building Block in Modern Organic Synthesis

The compound benzyl 7-amino-5-azaspiro[2.4]heptane-5-carboxylate (CAS 400841-18-1) represents an intriguing class of spirocyclic compounds that has gained significant attention in pharmaceutical research and organic chemistry. This structurally unique molecule features a 5-azaspiro[2.4]heptane core, which combines the rigidity of spirocyclic systems with the versatility of nitrogen-containing heterocycles. The presence of both amino and carboxylate functional groups makes this compound particularly valuable as a multifunctional building block for drug discovery and material science applications.

Recent trends in medicinal chemistry have shown growing interest in spirocyclic scaffolds like benzyl 7-amino-5-azaspiro[2.4]heptane-5-carboxylate, as they often demonstrate improved metabolic stability and binding selectivity compared to flat aromatic systems. The spiro[2.4]heptane framework introduces three-dimensional complexity that can help address the "flatness" problem often associated with traditional drug candidates. This structural feature aligns perfectly with current industry demands for novel 3D fragment libraries in drug discovery programs.

The synthetic utility of CAS 400841-18-1 extends beyond pharmaceutical applications. Researchers have explored its potential in creating chiral catalysts and ligands for asymmetric synthesis. The 7-amino group provides an excellent handle for further derivatization, allowing the introduction of various substituents to fine-tune steric and electronic properties. Meanwhile, the benzyl carboxylate moiety offers protection for the carboxylic acid functionality while maintaining reactivity for subsequent transformations.

From a structure-activity relationship perspective, the constrained geometry of 5-azaspiro[2.4]heptane systems often leads to unique biological profiles. Computational studies suggest that the spirocyclic amine in benzyl 7-amino-5-azaspiro[2.4]heptane-5-carboxylate may adopt favorable binding conformations with various biological targets, particularly those involved in neurological disorders. This has spurred interest in developing analogs for potential CNS-active compounds, though the parent molecule itself serves primarily as an intermediate.

The growing demand for novel heterocycles in drug discovery has positioned benzyl 7-amino-5-azaspiro[2.4]heptane-5-carboxylate as a valuable research chemical. Its synthesis typically involves ring-closing strategies to construct the spirocyclic core, followed by selective functionalization. Recent advances in flow chemistry and photocatalysis have opened new routes to such structurally complex intermediates, improving both yield and scalability compared to traditional batch methods.

Analytical characterization of CAS 400841-18-1 presents unique challenges due to its spirocyclic nature. Modern techniques like NMR crystallography and high-resolution mass spectrometry have been employed to confirm its structure and purity. The compound typically appears as a white to off-white crystalline powder with good stability under standard storage conditions, though protection from moisture is recommended for long-term preservation.

In the context of green chemistry initiatives, researchers have developed more sustainable routes to benzyl 7-amino-5-azaspiro[2.4]heptane-5-carboxylate derivatives. These include catalytic methods that minimize waste generation and reduce reliance on hazardous reagents. Such innovations align with the pharmaceutical industry's increasing focus on process intensification and atom economy in intermediate synthesis.

The commercial availability of benzyl 7-amino-5-azaspiro[2.4]heptane-5-carboxylate has made it accessible to medicinal chemistry teams worldwide. Suppliers typically offer this compound with comprehensive analytical data, including HPLC purity certificates and complete spectroscopic characterization. Current market trends show steady demand for such specialized building blocks, particularly from contract research organizations and academic institutions engaged in fragment-based drug discovery.

Looking forward, the unique structural features of 5-azaspiro[2.4]heptane systems suggest continued relevance in chemical research. As computational methods for molecular property prediction improve, the ability to design tailored derivatives of benzyl 7-amino-5-azaspiro[2.4]heptane-5-carboxylate with optimized characteristics will likely expand. This positions the compound as a promising platform for developing new chemical entities across multiple therapeutic areas.

For researchers working with CAS 400841-18-1, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard regulations, all chemicals require prudent laboratory practices. The compound's material safety data sheet should be consulted before experimental work begins, with particular attention to storage conditions and incompatibilities.

In summary, benzyl 7-amino-5-azaspiro[2.4]heptane-5-carboxylate represents an excellent example of how structural complexity can be harnessed in modern organic synthesis. Its spirocyclic architecture, combined with multiple functional handles, makes it a versatile intermediate for creating diverse molecular scaffolds. As the pharmaceutical industry continues to explore three-dimensional chemical space, compounds like this will undoubtedly play an increasingly important role in addressing unmet medical needs through innovative drug design.